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Compound of Interest

Compound Name: 3,4-Dimethyl-1-hexene

Cat. No.: B097747 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, spectroscopic data, and potential applications of 3,4-Dimethyl-1-hexene. The

information is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Chemical Identity and Physical Properties
3,4-Dimethyl-1-hexene is an unsaturated hydrocarbon with the molecular formula C8H16.[1]

[2] Its IUPAC name is 3,4-dimethylhex-1-ene.[1] The structure contains two chiral centers at

positions 3 and 4. This guide will focus on the racemic mixture unless specified otherwise.

Table 1: Physical and Chemical Properties of 3,4-Dimethyl-1-hexene
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Property Value Reference

CAS Number 16745-94-1 [1][2]

Molecular Formula C8H16 [1]

Molecular Weight 112.21 g/mol [1]

Density 0.73 g/cm³ Not explicitly cited

Boiling Point 112 °C Not explicitly cited

Flash Point 8 °C Not explicitly cited

InChIKey
OWWRMMIWAOBBFK-

UHFFFAOYSA-N
[1][2]

SMILES CCC(C)C(C)C=C [3]

Structural Formula
The structural formula of 3,4-Dimethyl-1-hexene is presented below.

Caption: Structural formula of 3,4-Dimethyl-1-hexene.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3,4-Dimethyl-1-
hexene.

Table 2: Summary of Spectroscopic Data for 3,4-Dimethyl-1-hexene
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Technique Key Features Reference

¹H NMR
Data available on

SpectraBase.
[1]

¹³C NMR Data available in CDCl₃. [4]

IR Spectroscopy
Gas-phase spectrum available

from NIST.
[2]

Mass Spectrometry
Electron ionization mass

spectrum available from NIST.
[2]

Mass Spectrometry Fragmentation
The electron ionization mass spectrum of 3,4-Dimethyl-1-hexene shows a molecular ion peak

and several characteristic fragment ions. Analysis of a similar compound, 3,4-dimethyl-2-

hexene, reveals prominent peaks that can be informative for structural elucidation.[5]

Table 3: Prominent Fragment Ions in the EI-MS of 3,4-Dimethyl-2-hexene

m/z Relative Intensity (%) Proposed Fragment

41 100 [C₃H₅]⁺

55 85 [C₄H₇]⁺

69 60 [C₅H₉]⁺

83 40 [C₆H₁₁]⁺

97 15 [C₇H₁₃]⁺

112 25 [C₈H₁₆]⁺• (Molecular Ion)

Data for the related compound

3,4-dimethyl-2-hexene from

Benchchem Application Note.

[5]
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Synthesis and Reactivity
While detailed synthetic protocols for 3,4-Dimethyl-1-hexene are not readily available in the

literature, a plausible synthetic pathway and its reactivity are discussed below.

Plausible Synthetic Pathway
A logical synthetic route to 3,4-Dimethyl-1-hexene could involve a Wittig reaction between a

suitable phosphonium ylide and a ketone.

Plausible Synthesis of 3,4-Dimethyl-1-hexene

3-Methyl-2-pentanone

3,4-Dimethyl-1-hexene

Methyltriphenylphosphonium bromide

Phosphonium Ylide

Deprotonation

Strong Base (e.g., n-BuLi)

Wittig Reaction

Click to download full resolution via product page

Caption: A plausible Wittig reaction pathway for the synthesis of 3,4-Dimethyl-1-hexene.

Chemical Reactivity
3,4-Dimethyl-1-hexene undergoes typical alkene reactions. For instance, it can be converted

to 3,4-dimethylhexanal.[6] This transformation can be achieved via a hydroboration-oxidation

sequence.

Experimental Protocols
Protocol for GC-MS Analysis
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The following is a general protocol for the analysis of a similar compound, 3,4-dimethyl-2-

hexene, using gas chromatography-mass spectrometry (GC-MS), which can be adapted for

3,4-Dimethyl-1-hexene.[5]

1. Instrumentation:

A gas chromatograph equipped with a capillary column (e.g., non-polar or weakly polar).

A mass spectrometer with an electron ionization (EI) source.

Data acquisition and processing software.

2. Reagents and Materials:

3,4-Dimethyl-1-hexene standard.

High-purity solvent for dilution (e.g., hexane or dichloromethane).

High-purity helium as the carrier gas.

3. Procedure:

Sample Preparation: Prepare a dilute solution of the 3,4-Dimethyl-1-hexene standard in the

chosen solvent.

GC Conditions:

Injector Temperature: Set to a temperature that ensures rapid vaporization without thermal

degradation.

Oven Temperature Program: Start at a low temperature and ramp up to a final temperature

to ensure separation from any impurities.

Carrier Gas Flow Rate: Use a constant flow rate of helium.

MS Conditions:

Ionization Mode: Electron Ionization (EI).
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Mass Range: Scan a mass range that includes the molecular ion and expected fragments

(e.g., m/z 35-200).

Data Analysis: Identify the peak corresponding to 3,4-Dimethyl-1-hexene by its retention

time and compare the acquired mass spectrum with a reference spectrum from a database

like NIST.[2]

Applications in Drug Development and Research
Direct applications of 3,4-Dimethyl-1-hexene in drug development are not documented.

However, its structural motif is found in more complex molecules with biological activity. Its

primary utility in this field is as a simple building block for organic synthesis. For example, a

related compound, 4-Ethyl-3,4-dimethyl-2-cyclohexen-1-one, is a versatile starting material for

the synthesis of complex molecules, including potential pharmaceutical agents.[7] The

synthesis of such complex structures often relies on the strategic functionalization of simple

hydrocarbon skeletons.

Safety Information
3,4-Dimethyl-1-hexene is classified as a highly flammable liquid and vapor.[1] It also presents

an aspiration hazard and may be fatal if swallowed and enters the airways.[1] Overexposure

may lead to skin and eye irritation, as well as anesthetic effects such as drowsiness, dizziness,

and headache.[1] Appropriate safety precautions, including working in a well-ventilated area

and using personal protective equipment, should be taken when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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